6-(2-Methylphenyl)-3,4-dihydro-2H-1,5-benzodioxepine-8-carbaldehyde

• IUPAC Name: 6-(2-methylphenyl)-3,4-dihydro-2H-1,5-benzodioxepine-8-carbaldehyde
• InChI: InChI=1S/C17H16O3/c1-12-5-2-3-6-14(12)15-9-13(11-18)10-16-17(15)20-8-4-7-19-16/h2-3,5-6,9-11H,4,7-8H2,1H3
• InChI Key: WKGSWBLNZAFYIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=C3C(=CC(=C2)C=O)OCCCO3
• Molecular Formula: C17H16O3
• Molecular Weight: 268.31 g/mol
• CAS No.: 2241140-69-0

Description

6-(2-Methylphenyl)-3,4-dihydro-2H-1,5-benzodioxepine-8-carbaldehyde is a useful research compound. Its molecular formula is C17H16O3 and its molecular weight is 268.312. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Novel Compounds

• New Anellation Methods : Research has explored anellation methods for synthesizing diverse heterocyclic compounds. For instance, the synthesis of 8H-Heptaleno[1,10-bc]furans, pyrroles, and thiophenes from related carbaldehydes showcases the compound's utility in forming complex organic structures through thermal cyclization and [1,5]-H shifts (Hörndler & Hansen, 1997).

• Synthesis of Heterocyclic Compounds : Another study detailed the synthesis of 6-amino-4-(benzo[b]thiophen-2-yl)-2-thioxo-1,2-dihydropyridine-3,5-dicarbonitrile from benzothiophene-2-carbaldehyde, illustrating the compound's role in creating novel heterocyclic structures with potential pharmaceutical relevance (Abdel-fattah & Attaby, 2012).

Drug Delivery and Material Science

• Biocompatible Glycopolymer Conjugation : A study on aldehyde-functionalized glycopolymers for pH-triggered drug release highlights the importance of such compounds in developing degradable and biocompatible materials for targeted drug delivery. These materials offer innovative solutions for controlled release mechanisms, enhancing therapeutic efficacy (Xiao, Liang, & Lu, 2011).

Organic Photovoltaics and Catalysis

• Organic Photovoltaic Cells : The fabrication of organic photovoltaic (OPV) cells using conjugated molecules derived from thiophene-based carbaldehydes demonstrates the compound's potential in renewable energy technologies. This research shows how novel molecular designs can improve the efficiency and performance of OPV cells (Lee et al., 2008).

• Concurrent Oxidations with Whole Cell Biocatalyst : A pioneering method for preparing enantiopure 1,2-diols via regio- and stereoselective oxidations presents a green and efficient approach to synthesizing valuable organic compounds. This method underscores the importance of sustainable catalytic processes in organic synthesis (Jia, Xu, & Li, 2011).